4-(benzyloxy)-N-(2,5-dimethoxyphenyl)-3-methoxybenzamide
Overview
Description
4-(benzyloxy)-N-(2,5-dimethoxyphenyl)-3-methoxybenzamide, also known as PDM-35, is a chemical compound that belongs to the family of benzamides. It has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience.
Mechanism of Action
The mechanism of action of 4-(benzyloxy)-N-(2,5-dimethoxyphenyl)-3-methoxybenzamide involves the binding of the compound to the sigma-1 receptor. This binding leads to the modulation of various cellular processes, including the release of neurotransmitters and the regulation of calcium signaling. 4-(benzyloxy)-N-(2,5-dimethoxyphenyl)-3-methoxybenzamide has also been shown to have an effect on the expression of certain genes, including those involved in neuroprotection and cell survival.
Biochemical and Physiological Effects:
4-(benzyloxy)-N-(2,5-dimethoxyphenyl)-3-methoxybenzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. 4-(benzyloxy)-N-(2,5-dimethoxyphenyl)-3-methoxybenzamide has also been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-(benzyloxy)-N-(2,5-dimethoxyphenyl)-3-methoxybenzamide is its high affinity for the sigma-1 receptor, which makes it a valuable tool for studying the role of this receptor in various cellular processes. 4-(benzyloxy)-N-(2,5-dimethoxyphenyl)-3-methoxybenzamide is also relatively easy to synthesize, which makes it accessible to researchers. However, one limitation of 4-(benzyloxy)-N-(2,5-dimethoxyphenyl)-3-methoxybenzamide is that it has not been extensively studied in humans, which limits its potential clinical applications.
Future Directions
There are several future directions for the study of 4-(benzyloxy)-N-(2,5-dimethoxyphenyl)-3-methoxybenzamide. One area of research is the potential clinical applications of 4-(benzyloxy)-N-(2,5-dimethoxyphenyl)-3-methoxybenzamide, particularly in the treatment of neurodegenerative diseases and psychiatric disorders. Another area of research is the development of more selective sigma-1 receptor ligands, which could lead to more targeted therapies. Additionally, further studies are needed to fully understand the mechanism of action of 4-(benzyloxy)-N-(2,5-dimethoxyphenyl)-3-methoxybenzamide and its effects on various cellular processes.
Scientific Research Applications
4-(benzyloxy)-N-(2,5-dimethoxyphenyl)-3-methoxybenzamide has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in a variety of cellular processes, including neurotransmitter release, calcium signaling, and protein folding. 4-(benzyloxy)-N-(2,5-dimethoxyphenyl)-3-methoxybenzamide has been used as a tool for studying the role of the sigma-1 receptor in these processes.
properties
IUPAC Name |
N-(2,5-dimethoxyphenyl)-3-methoxy-4-phenylmethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23NO5/c1-26-18-10-12-20(27-2)19(14-18)24-23(25)17-9-11-21(22(13-17)28-3)29-15-16-7-5-4-6-8-16/h4-14H,15H2,1-3H3,(H,24,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GJWITRQPBIRDQM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)C2=CC(=C(C=C2)OCC3=CC=CC=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-nitro-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide](/img/structure/B4393487.png)
![2-[2-chloro-4-(1-piperidinylsulfonyl)phenoxy]-N-[2-(trifluoromethyl)phenyl]acetamide](/img/structure/B4393489.png)
![ethyl 4-[1-(3-chloro-2-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]-1-piperazinecarboxylate](/img/structure/B4393502.png)
![5-bromo-N-[3-(2-quinoxalinyl)phenyl]-2-furamide](/img/structure/B4393511.png)
![1-benzyl-4-[(4-ethoxy-3-methoxyphenyl)carbonothioyl]piperazine](/img/structure/B4393520.png)
![N-(5-chloro-2-methoxyphenyl)-N-[1-methyl-2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide](/img/structure/B4393527.png)
![N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-benzodioxole-5-carboxamide](/img/structure/B4393537.png)
![N-{3-[(2,4-dichlorobenzoyl)amino]propyl}-2-pyridinecarboxamide](/img/structure/B4393552.png)
![ethyl 4-{N-[(2,5-dichlorophenyl)sulfonyl]-N-ethylglycyl}-1-piperazinecarboxylate](/img/structure/B4393566.png)
![methyl 4-{[N-(4-fluorophenyl)-N-(methylsulfonyl)alanyl]amino}benzoate](/img/structure/B4393573.png)
![11-(1,3-benzodioxol-5-ylmethyl)-3-(2-furylmethyl)-3,11-dihydro-4H-pyrimido[5',4':4,5]pyrrolo[2,3-b]quinoxalin-4-one](/img/structure/B4393576.png)